Cas no 2680598-65-4 (2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid)

• Product Name: 2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid
• CAS No: 2680598-65-4
• MF: C₁₄H₁₂F₃N₃O₃
• MW: 327.258593559265
• CID: 5620543
• PubChem ID: 165940263
• Update Time: 2025-07-01

2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid
• EN300-28294975
• 2680598-65-4

• Inchi： 1S/C14H12F3N3O3/c15-14(16,17)13(23)19-11(12(21)22)10-6-18-20(8-10)7-9-4-2-1-3-5-9/h1-6,8,11H,7H2,(H,19,23)(H,21,22)
• InChI Key： LFOHSWDRDDEAMJ-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)C1C=NN(C=1)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 327.08307574g/mol
• Monoisotopic Mass: 327.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid

Introduction to 2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid (CAS No. 2680598-65-4)

2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid, identified by its Chemical Abstracts Service (CAS) number 2680598-65-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives class, which is renowned for its diverse biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a benzyl group and a trifluoroacetamide moiety, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The benzyl group attached to the pyrazole ring introduces hydrophobicity and influences the compound's solubility and interaction with biological targets. Meanwhile, the trifluoroacetamide component enhances metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. These structural elements collectively contribute to the compound's potential as a scaffold for developing innovative treatments against various diseases.

In recent years, there has been a surge in research focused on pyrazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these, the combination of a benzyl-substituted pyrazole with a trifluoroacetamide group has shown particular promise in modulating enzyme activity and inhibiting pathological pathways associated with chronic diseases.

One of the most compelling aspects of 2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid is its potential application in oncology research. Preclinical studies have indicated that this compound can interfere with key signaling pathways involved in cancer cell proliferation and survival. Specifically, it has been observed to exhibit inhibitory effects on enzymes such as kinases and proteases that are overexpressed in tumor cells. The trifluoroacetamide moiety, in particular, has been shown to enhance binding affinity to these targets, potentially leading to more effective therapeutic outcomes.

Moreover, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures often improves pharmacokinetic properties such as bioavailability, metabolic stability, and lipophilicity. In the case of CAS No. 2680598-65-4, the presence of three fluorine atoms in the trifluoroacetamide group not only enhances its binding interactions but also contributes to its resistance against enzymatic degradation.

Recent advancements in computational chemistry have further accelerated the discovery process for novel drug candidates like 2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid. Molecular docking simulations and virtual screening techniques have enabled researchers to predict binding affinities and identify potential drug-target interactions with high precision. These computational approaches have been instrumental in optimizing lead compounds for clinical development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between benzyl hydrazine and appropriately substituted ketones to form the pyrazole core, followed by functionalization with trifluoroacetonitrile under acidic conditions. The introduction of the trifluoroacetamide group is a critical step that necessitates precise control over reaction conditions to avoid side products.

In terms of pharmacological evaluation, CAS No. 2680598-65-4 has been tested in various cell-based assays for its biological activity. Initial results suggest that it exhibits dose-dependent inhibition of tumor cell growth in vitro while maintaining low toxicity towards normal cells. These findings are particularly encouraging given the growing demand for targeted therapies that minimize off-target effects.

The compound's potential extends beyond oncology; it has also shown promise in treating inflammatory diseases by modulating cytokine production and inhibiting pro-inflammatory signaling cascades. The unique combination of structural features—such as the benzyl-pyrazole core and the trifluoroacetamide group—makes it a versatile scaffold for further derivatization aimed at enhancing specific biological activities.

Regulatory considerations are an essential aspect of advancing any pharmaceutical candidate from preclinical stages to clinical trials. Given its promising profile, CAS No. 2680598-65-4 is being evaluated for compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines to ensure safety and efficacy before human testing can commence.

The future direction of research on this compound includes exploring its mechanism of action at a molecular level through biochemical assays and imaging techniques. Understanding how it interacts with cellular components will provide insights into its therapeutic potential and guide further optimization efforts.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory discoveries into viable treatments. The interdisciplinary nature of modern drug discovery necessitates partnerships that combine expertise in organic chemistry, biochemistry, pharmacology, and computational science.

In conclusion,CAS No. 2680598-65-4, identified as 2-(1-benzyl-1H-pyrazol-4-yl)-2-(2,2,2-trifluoroacetamido)acetic acid, represents a significant advancement in medicinal chemistry due to its innovative structure and promising biological activities. Its unique combination of a benzyl-substituted pyrazole ring with a trifluoroacetamide moiety positions it as a valuable candidate for developing novel therapeutics against cancer and inflammatory diseases.